Cas no 2229090-40-6 (methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2229090-40-6
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 6310458
• PubChem ID: 165709388
• Update Time: 2025-05-20

methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• EN300-1871160
• methyl 3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• 2229090-40-6

• Inchi： 1S/C17H25NO6/c1-16(2,3)24-15(22)18-11-8-7-10(9-12(11)19)17(4,5)13(20)14(21)23-6/h7-9,13,19-20H,1-6H3,(H,18,22)
• InChI Key： AWXWBVFZDPEGCF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.16818752g/mol
• Monoisotopic Mass: 339.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate

Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate: A Comprehensive Overview

The compound methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2229090-40-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a methyl ester group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of peptide derivatives, where the Boc group serves as a temporary protecting group for amino functionalities. This has led to its application in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective deprotection under mild conditions has further enhanced its utility in multi-step synthesis workflows.

The synthesis of methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate involves a series of carefully optimized reactions. Key steps include the formation of the Boc-protected amine intermediate, followed by esterification and hydroxylation reactions. These steps are critical for ensuring the compound's stability and reactivity during subsequent transformations. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to modulate enzyme activity, particularly in pathways associated with cellular signaling and metabolism. Furthermore, its hydroxyl groups contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets such as proteins and nucleic acids.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are areas of growing interest. Recent research has focused on evaluating its impact on aquatic ecosystems, with findings suggesting that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its safety in industrial and pharmaceutical applications.

In conclusion, methyl 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2229090-40-6) is a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable tool for researchers in both academia and industry.